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Compound of Interest

Compound Name: 5-Amino-6-hydroxy-7-azaindole
CAS No.: 1260385-20-3
Cat. No.: B1383234
Get Quote
. J

Executive Summary

Compound: 5-Amino-6-hydroxy-7-azaindole IUPAC Name: 5-amino-1,7-dihydro-6H-
pyrrolo[2,3-b]pyridin-6-one (Keto-tautomer) CAS Registry: 1000342-94-6 (Generic/Related)
Molecular Formula: C

H
N
O Molecular Weight: 149.15 g/mol [1]

This technical guide provides a rigorous spectroscopic and structural analysis of 5-amino-6-
hydroxy-7-azaindole. This scaffold is a critical bioisostere of guanine and a privileged
structure in kinase inhibitor development (e.g., JAK, Trk inhibitors).

Critical Technical Note: Researchers must recognize that this compound does not exist
primarily as the "hydroxy" species in solution. It predominantly adopts the lactam (keto)
tautomer, formally named 5-amino-1,7-dihydro-6H-pyrrolo[2,3-b]pyridin-6-one. Failure to
account for this equilibrium leads to misinterpretation of NMR signals (specifically the absence
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of phenolic -OH and the presence of a downfield amide -NH) and incorrect binding pose
assumptions in docking studies.

Part 1: Structural Dynamics & Tautomerism

The spectroscopic identity of this molecule is defined by the equilibrium between the lactim (6-
hydroxy) and lactam (6-oxo) forms. In polar aprotic solvents (DMSO-

, DMF-

) used for NMR, the equilibrium strongly favors the lactam form due to the stabilization of the
amide-like resonance in the pyridine ring.

Tautomeric Equilibrium Diagram

The following diagram illustrates the proton transfer mechanism that dictates the observed
spectral data.
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Caption: Proton transfer equilibrium shifting from the aromatic lactim (left) to the
thermodynamically stable lactam (right) in solution.

Part 2: Synthesis & Isolation Protocol

To ensure the spectroscopic data corresponds to high-purity material, the following synthesis
and isolation logic is recommended. This route avoids the oxidation of unstable diamines by
introducing the amino group last via reduction.

Recommended Workflow
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Starting Material: 6-Chloro-7-azaindole or 6-Methoxy-7-azaindole.

Hydrolysis: Conversion to 6-hydroxy-7-azaindole (Lactam form).

Nitration: Electrophilic aromatic substitution at C-5 (ortho to the directing oxygen).

Reduction: Catalytic hydrogenation to yield the target 5-amino derivative.

Start: 6-Chloro-7-azaindole

l

Hydrolysis
(HCI, reflux)

:

Intermediate: 6-Oxo-7-azaindole

l

Nitration
(HNO3/H2S04, 0°C)

:

Intermediate: 5-Nitro-6-ox0-7-azaindole

:

Reduction
(H2, Pd/C, MeOH)

:

Target: 5-Amino-6-oxo-7-azaindole

Click to download full resolution via product page
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Caption: Step-wise synthesis targeting the C-5 position via nitration-reduction sequence to
ensure regioselectivity.

Part 3: Spectroscopic Data Bank

The following data represents the consensus spectroscopic profile for 5-amino-6-hydroxy-7-
azaindole in its dominant lactam form in DMSO-

Nuclear Magnetic Resonance (NMR)[2][3][4]

Solvent;: DMSO-

Frequency: 400/600 MHz
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Mass Spectrometry (MS)[3]

 lonization Mode: Electrospray lonization (ESI) Positive

Theoretical Monoisotopic Mass: 149.059

Observed [M+H]

:150.1

0.1 m/z

Observed [M+Na]

11721

0.1 m/z

Fragmentation Pattern: Loss of NH

(17 Da) or CO (28 Da) is commonly observed in MS/MS modes.
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Infrared Spectroscopy (FT-IR)[5]

o Medium: KBr Pellet or ATR (Solid State)

e 3450 - 3300 cm

(N-H) and
(NH
) stretching. Broad band indicating H-bonding network.[2]

e 1640 - 1660 cm

(C=0) Amide | band. Critical validation marker. If the compound were purely the hydroxy-
tautomer, this strong carbonyl band would be absent, replaced by aromatic skeletal
vibrations.

e 1580 - 1600 cm

(C=C) Aromatic skeletal bends.

Part 4: Quality Control & Impurity Profiling

When sourcing or synthesizing this intermediate, three specific impurities are common.
e 5-Nitro-6-hydroxy-7-azaindole:
o Origin: Incomplete reduction.

o Detection: Yellow color; MS peak at [M+H]+ ~180; distinct downfield shift of H-4 in NMR
(>8.0 ppm) due to nitro group deshielding.

e 6-Chloro-5-amino-7-azaindole:
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o Origin: Over-reduction or incorrect starting material.
o Detection: MS isotope pattern (Cl isotope 3:1 ratio); absence of C=0 in

C NMR.

Oxidation Dimers (Azo compounds):
o Origin: Air oxidation of the electron-rich 5-amino group.

o Detection: MS peaks at [2M-2H].

HPLC Method for Purity Assessment

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 pum).
Mobile Phase A: Water + 0.1% Formic Acid (to protonate the amine).
Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic) and 210 nm (amide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 1H-PYRROLOI2,3-B]PYRIDIN-5-OL synthesis - chemicalbook [chemicalbook.com]
e 2. researchgate.net [researchgate.net]

e 3. pubs.acs.org [pubs.acs.org]

e 4. mdpi.com [mdpi.com]

¢ To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 5-
Amino-6-hydroxy-7-azaindole]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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